Cas no 62056-29-5 (Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-)

Benzene, 1-nitro-4-(3-phenyl-2-propenyl)- structure
62056-29-5 structure
Product Name:Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-
CAS No:62056-29-5
MF:C15H13NO2
MW:239.269223928452
CID:459534
PubChem ID:71390385
Update Time:2025-04-19

Benzene, 1-nitro-4-(3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-
    • 1-nitro-4-(3-phenylprop-2-enyl)benzene
    • 1-Nitro-4-(3-phenylprop-2-en-1-yl)benzene
    • 62056-29-5
    • DTXSID90812295
    • Inchi: 1S/C15H13NO2/c17-16(18)15-11-9-14(10-12-15)8-4-7-13-5-2-1-3-6-13/h1-7,9-12H,8H2
    • InChI Key: KHCQUSCVVIKRFC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CC=CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 239.09469
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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